![molecular formula C15H17BrFNO B7539406 5-bromo-N-[2-(cyclohexen-1-yl)ethyl]-2-fluorobenzamide](/img/structure/B7539406.png)
5-bromo-N-[2-(cyclohexen-1-yl)ethyl]-2-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-N-[2-(cyclohexen-1-yl)ethyl]-2-fluorobenzamide is a chemical compound that belongs to the class of benzamides. It has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 5-bromo-N-[2-(cyclohexen-1-yl)ethyl]-2-fluorobenzamide is not fully understood. However, studies have shown that it interacts with specific proteins and enzymes in cells, leading to changes in cellular signaling pathways. These changes can result in the inhibition of cell growth, induction of apoptosis, and modulation of inflammation.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-N-[2-(cyclohexen-1-yl)ethyl]-2-fluorobenzamide can induce apoptosis in cancer cells by activating caspase-dependent pathways. It has also been shown to inhibit the growth of cancer cells by regulating cell cycle progression. In addition, it has been studied for its anti-inflammatory properties, which can be attributed to its ability to modulate the production of pro-inflammatory cytokines. Furthermore, it has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of 5-bromo-N-[2-(cyclohexen-1-yl)ethyl]-2-fluorobenzamide is its specificity towards certain proteins and enzymes, which makes it a useful tool for studying cellular signaling pathways. However, its limited solubility in aqueous solutions can make it difficult to use in certain experimental setups. Furthermore, its potential toxicity and side effects need to be carefully considered when using it in in vitro and in vivo experiments.
Future Directions
Future research on 5-bromo-N-[2-(cyclohexen-1-yl)ethyl]-2-fluorobenzamide could focus on its potential use as a therapeutic agent in cancer treatment, inflammation, and neurological disorders. Further studies could also investigate its mechanism of action and identify potential targets for drug development. In addition, the development of more efficient synthesis methods and modifications of the compound could improve its solubility and bioavailability, making it a more useful tool for scientific research.
Synthesis Methods
The synthesis of 5-bromo-N-[2-(cyclohexen-1-yl)ethyl]-2-fluorobenzamide involves the reaction of 2-fluorobenzoic acid with 2-(cyclohexen-1-yl)ethylamine, followed by bromination using N-bromosuccinimide (NBS) and acetic acid. The resulting product is purified using column chromatography to obtain the final compound.
Scientific Research Applications
5-bromo-N-[2-(cyclohexen-1-yl)ethyl]-2-fluorobenzamide has been studied for its potential therapeutic applications in various fields of research. It has shown promising results in the treatment of cancer, inflammation, and neurological disorders. It has also been studied for its potential use as a diagnostic tool in medical imaging.
properties
IUPAC Name |
5-bromo-N-[2-(cyclohexen-1-yl)ethyl]-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17BrFNO/c16-12-6-7-14(17)13(10-12)15(19)18-9-8-11-4-2-1-3-5-11/h4,6-7,10H,1-3,5,8-9H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOYDBTHAUKHNPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=CC1)CCNC(=O)C2=C(C=CC(=C2)Br)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17BrFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-N-[2-(cyclohexen-1-yl)ethyl]-2-fluorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.